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Compound of Interest

2-((4-
Compound Name:
Chlorobenzyl)oxy]benzaldehyde

CAS No.: 52803-59-5

Cat. No.: B1595980

Get Quote

Spectroscopic Data of 2-[(4-
Chlorobenzyl)oxy]benzaldehyde: A Technical
Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
2-[(4-Chlorobenzyl)oxy]benzaldehyde, a key intermediate in various synthetic applications.
Designed for researchers, scientists, and professionals in drug development, this document
delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)
data essential for the unequivocal structural confirmation and quality control of this compound.
The narrative emphasizes the causality behind experimental choices and provides detailed,
field-proven protocols.

Introduction
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2-[(4-Chlorobenzyl)oxy]benzaldehyde (CAS No: 52803-59-5, Molecular Formula:
C14H11CIO2, Molecular Weight: 246.69 g/mol ) is an aromatic aldehyde that serves as a
versatile building block in organic synthesis.[1] Its structure, featuring a benzaldehyde core
linked to a 4-chlorobenzyl group via an ether linkage, provides multiple reactive sites for further
chemical transformations. Accurate structural elucidation and purity assessment are paramount
for its application in research and development. This guide presents a detailed analysis of its
spectroscopic characteristics. While experimentally derived spectra for this specific molecule
are not readily available in public databases, the following data and interpretations are based
on established spectroscopic principles and data from closely related analogs, providing a
robust and scientifically-grounded profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry.
For 2-[(4-Chlorobenzyl)oxy]benzaldehyde, both *H and 3C NMR are indispensable for
confirming the connectivity and chemical environment of each atom.

Experimental Protocol: NMR Sample Preparation and
Acquisition

A well-prepared sample is crucial for obtaining high-quality NMR spectra.
e Sample Preparation:

o Accurately weigh 5-10 mg of 2-[(4-Chlorobenzyl)oxy]benzaldehyde for *H NMR (20-50
mg for 13C NMR).

o Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent, such as
deuterated chloroform (CDCIs), in a clean, dry vial. CDCls is a common choice for
nonpolar organic compounds.

o Ensure the sample is fully dissolved. Gentle vortexing or sonication can be applied.

o Filter the solution through a small cotton plug in a Pasteur pipette directly into a 5 mm
NMR tube to remove any particulate matter.

o Data Acquisition:
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[e]

Insert the NMR tube into the spectrometer.

o

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to optimize its homogeneity, which is critical for achieving sharp

[¢]

spectral lines.

[¢]

Acquire the *H and 3C NMR spectra using standard pulse programs.

Sample Preparation Data Acquisition

[Welgh sample (5-50 mgHDlssolve in CDCI3 (0.7 mL))—»(Fmer into NMR TubeHnsen into Speclrume(eHLock on Deuterium SlgnaHSh\m Magnetic FleldHAcqu"e Spectra (1H, 130))

Click to download full resolution via product page

Caption: Workflow for NMR sample preparation and data acquisition.

'H NMR Spectral Data (Predicted)

The predicted *H NMR spectrum of 2-[(4-Chlorobenzyl)oxy]benzaldehyde in CDCls at 400
MHz is summarized below. The predictions are based on the analysis of structurally similar

compounds and known substituent effects.
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~10.5 s 1H Aldehyde (-CHO)
~7.9 dd 1H Ar-H (ortho to CHO)
~7.6 m 1H Ar-H
~7.4 d 2H Ar-H (ortho to CH2)
~7.35 d 2H Ar-H (ortho to Cl)
~7.1 m 2H Ar-H
~5.2 S 2H Methylene (-OCH3)

Interpretation of the Predicted *H NMR Spectrum:

e Aldehyde Proton (~10.5 ppm): The proton of the aldehyde group is highly deshielded due to
the strong electron-withdrawing nature of the carbonyl oxygen and appears as a
characteristic singlet far downfield.[2]

e Aromatic Protons (~7.1-7.9 ppm): The eight aromatic protons appear in a complex pattern in
the downfield region. The proton ortho to the aldehyde group is expected to be the most
downfield of the benzaldehyde ring protons due to the deshielding effect of the carbonyl
group. The protons on the 4-chlorobenzyl ring will appear as two distinct doublets,
characteristic of a 1,4-disubstituted benzene ring.

» Methylene Protons (~5.2 ppm): The two protons of the methylene bridge (-OCH:-) are
chemically equivalent and appear as a singlet. Their chemical shift is downfield due to the
deshielding effect of the adjacent oxygen atom and the aromatic ring.

13C NMR Spectral Data (Predicted)

The predicted 13C NMR spectrum in CDClIs is detailed below.
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Chemical Shift (6, ppm) Assighment
~192 Carbonyl (-CHO)
~161 Ar-C (C-0O)

~137 Ar-C (ipso, C-CHO)
~135 Ar-C (ipso, C-Cl)
~134 Ar-CH

~133 Ar-C (ipso, C-CH2)
~129 Ar-CH

~128 Ar-CH

~125 Ar-CH

~121 Ar-CH

~113 Ar-CH

~70 Methylene (-OCHz)

Interpretation of the Predicted 3C NMR Spectrum:

e Carbonyl Carbon (~192 ppm): The aldehyde carbonyl carbon resonates at a highly
deshielded chemical shift, which is a diagnostic feature for this functional group.[3]

e Aromatic Carbons (~113-161 ppm): The twelve aromatic carbons will show distinct signals.
The carbon atom attached to the ether oxygen (C-O) is expected to be the most downfield
among the ring carbons due to the deshielding effect of the oxygen. The ipso-carbons
(carbons attached to substituents) will have characteristic chemical shifts.

o Methylene Carbon (~70 ppm): The carbon of the methylene bridge appears in the typical
region for an ether linkage.

Infrared (IR) Spectroscopy
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IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule.
The IR spectrum of 2-[(4-Chlorobenzyl)oxy]benzaldehyde is expected to show characteristic
absorption bands for the aldehyde, aromatic rings, ether linkage, and the carbon-chlorine bond.

Experimental Protocol: IR Sample Preparation

For a solid sample like 2-[(4-Chlorobenzyl)oxy]benzaldehyde, the thin solid film method is
often employed.

e Solution Preparation: Dissolve a small amount (5-10 mg) of the solid sample in a few drops
of a volatile solvent like methylene chloride or acetone.

o Film Deposition: Place a drop of the solution onto a salt plate (e.g., NaCl or KBr).

e Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin film of the
solid compound on the plate.

e Spectrum Acquisition: Place the salt plate in the sample holder of the IR spectrometer and
acquire the spectrum.

Sample Preparation Data Acquisition

(Dissolve Sample in Volatile SolvenHDeposit Solution on Salt PlateHEvaporale Solvent to Form FllmHPlace Plate in SpeclrometeHAcqulre IR Spectrum)

Click to download full resolution via product page

Caption: Workflow for IR sample preparation and data acquisition.

Expected IR Absorption Bands
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Wavenumber (cm~?) Intensity Assignment
~3060-3030 Medium Aromatic C-H stretch
) Aldehyde C-H stretch (Fermi

~2850 and ~2750 Medium

doublet)

Aldehyde C=0 stretch
~1700 Strong )

(conjugated)
~1600, ~1480 Medium Aromatic C=C stretch

Aryl-O-CHz stretch
~1250 Strong )

(asymmetric)
~1040 Medium Aryl-O-CHz: stretch (symmetric)
~1090 Strong C-Cl stretch

C-H out-of-plane bend (1,4-
~820 Strong

disubstituted)

Interpretation of the Expected IR Spectrum:

o Aldehyde Group: The most prominent feature will be the strong C=0 stretching absorption
around 1700 cm~1. Conjugation with the aromatic ring lowers this frequency from that of a
saturated aldehyde.[4] The two weaker bands around 2850 and 2750 cm~1* due to the
aldehyde C-H stretch are also highly diagnostic.[4]

e Aromatic Rings: The presence of aromatic rings is indicated by the C-H stretching vibrations
above 3000 cm~! and the C=C stretching bands in the 1600-1480 cm~1 region.

o Ether Linkage: A strong, characteristic C-O stretching band is expected around 1250 cm™1.

o C-Cl Bond: The C-Cl stretching vibration typically appears in the fingerprint region, around
1090 cm~1.

Mass Spectrometry (MS)
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Electron lonization Mass Spectrometry (EI-MS) provides information about the molecular
weight and fragmentation pattern of a molecule, which can be used to confirm its structure.

Experimental Protocol: Mass Spectrometry

o Sample Introduction: A small amount of the sample is introduced into the mass spectrometer,
typically via a direct insertion probe or after separation by gas chromatography.

 lonization: The sample is vaporized and bombarded with a high-energy electron beam
(typically 70 eV) in the ion source, leading to the formation of a molecular ion (M*") and
fragment ions.

e Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio
(m/z) by a mass analyzer.

o Detection: The separated ions are detected, and a mass spectrum is generated, which is a
plot of relative ion abundance versus m/z.

Mass Analysis

Sample Introduction [Electron lonization (70 eVHMass Separation (m/z) lon Detection

Click to download full resolution via product page

Caption: Workflow for Mass Spectrometry analysis.

Expected Mass Spectrum Data

The molecular weight of 2-[(4-Chlorobenzyl)oxy]benzaldehyde is 246.69 g/mol . Due to the
presence of chlorine, the molecular ion will appear as a pair of peaks (M*" and [M+2]*") with a
characteristic intensity ratio of approximately 3:1, corresponding to the natural abundance of
the 3°Cl and 3’Cl isotopes.
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m/z lon Notes
[C14H1135CIO2]* / ) ) ]
246/248 ] Molecular ion (M+"), 3:1 ratio
[C14H1137CIO2]*
125/127 [C7He33CI)+ / [C7H&®"CIT* 4-Chlorobenzyl cation
Fragment from cleavage of the
121 [C7Hs02]*
benzyl ether
91 [C7HA]* Tropylium ion

Interpretation of the Expected Mass Spectrum:

e Molecular lon: The presence of the molecular ion peaks at m/z 246 and 248 in a ~3:1 ratio is

a definitive indicator of the molecular formula and the presence of one chlorine atom.

e Major Fragmentation Pathways:

o The most common fragmentation for benzyl ethers is the cleavage of the C-O bond to

form a stable benzyl cation. In this case, this would lead to the 4-chlorobenzyl cation at

m/z 125 and 127.

o Further fragmentation of the 4-chlorobenzyl cation can occur.

o Cleavage of the benzyl C-O bond can also lead to a fragment corresponding to the

benzaldehyde portion of the molecule.

o The tropylium ion at m/z 91 is a common and stable fragment in the mass spectra of

compounds containing a benzyl group.

Conclusion

The comprehensive analysis of the predicted *H NMR, 13C NMR, IR, and Mass Spectrometry

data provides a detailed and scientifically robust spectroscopic profile of 2-[(4-
Chlorobenzyl)oxy]benzaldehyde. The characteristic signals in the NMR spectra, the specific
absorption bands in the IR spectrum, and the distinct molecular ion and fragmentation patterns

in the mass spectrum, when taken together, allow for the unambiguous confirmation of the
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compound's structure. This guide serves as a valuable resource for researchers and
professionals, ensuring the confident identification and quality assessment of this important
synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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